Cas no 113757-65-6 (2,4-Pyrrolidinedione,5-ethyl-3-(1-hydroxyethylidene)-, [S-(Z)]- (9CI))

• Product Name: 2,4-Pyrrolidinedione,5-ethyl-3-(1-hydroxyethylidene)-, [S-(Z)]- (9CI)
• CAS No: 113757-65-6
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 130268
• PubChem ID: 98053763
• Update Time: 2025-04-19

2,4-Pyrrolidinedione,5-ethyl-3-(1-hydroxyethylidene)-, [S-(Z)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrrolidinedione,5-ethyl-3-(1-hydroxyethylidene)-, [S-(Z)]- (9CI)
• 2,4-Pyrrolidinedione, 5-ethyl-3-(1-hydroxyethylidene)-, [S-(Z)]- (9CI)
• 128892-51-3
• 113757-65-6
• (S,Z)-5-Ethyl-3-(1-hydroxyethylidene)pyrrolidine-2,4-dione
• 2H-Pyrrol-2-one,3-acetyl-5-ethyl-1,5-dihydro-4-hydroxy-,(S)-(9ci)
• (S)-3-Acetyl-5-ethyl-4-hydroxy-1,5-dihydro-2H-pyrrol-2-one

• Inchi： 1S/C8H11NO3/c1-3-5-7(11)6(4(2)10)8(12)9-5/h5,11H,3H2,1-2H3,(H,9,12)/t5-/m0/s1
• InChI Key： KHNYGDRXPLYIOU-YFKPBYRVSA-N
• SMILES： OC1=C(C(C)=O)C(N[C@H]1CC)=O

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 169.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 66.4